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Compound of Interest

Compound Name: 1-Chloro-2,4-dinitronaphthalene

Cat. No.: B1618088

Initial investigations into the chemical formula C10H5CIN204 have revealed a significant
challenge: the formula does not correspond to a single, readily identifiable compound in major
chemical databases. This ambiguity prevents the creation of a comprehensive technical guide
as requested, as the physical, chemical, and biological properties are intrinsically linked to the
specific arrangement of atoms within the molecule.

The molecular formula C10H5CIN204 represents a specific combination of atoms: ten carbon,
five hydrogen, one chlorine, two nitrogen, and four oxygen atoms. However, numerous distinct
chemical structures, known as isomers, can be formed from this same set of atoms. Each
isomer possesses unique physical and chemical characteristics, including but not limited to:

e Melting and Boiling Points: The temperature at which a substance transitions from solid to
liquid and from liquid to gas, respectively, is highly dependent on the intermolecular forces
dictated by its structure.

» Solubility: The ability of a compound to dissolve in various solvents is governed by its polarity
and the nature of its functional groups.

o Reactivity: The chemical behavior of a compound, including its stability and how it interacts
with other molecules, is determined by the arrangement of its electrons and the presence of
specific reactive sites.

 Biological Activity: In the context of drug development, different isomers can exhibit vastly
different pharmacological effects, from therapeutic efficacy to toxicity.
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Without a definitive structure, any attempt to provide data on physical and chemical
characteristics, experimental protocols, or signaling pathways would be purely speculative and
scientifically unsound.

To proceed with the development of an in-depth technical guide, it is imperative that the user
provide a more specific identifier for the compound of interest. The following information would
be invaluable:

Common or Trivial Name: Many chemical compounds are known by non-systematic names
that are widely used in the scientific community.

o |[UPAC Name: The systematic name assigned by the International Union of Pure and Applied
Chemistry, which unambiguously describes the compound's structure.

o CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts
Service to every chemical substance.

o Chemical Structure: A representation of the molecule, for instance, in the form of a SMILES
(Simplified Molecular-Input Line-Entry System) or InChl (International Chemical Identifier)
string.

Upon receipt of this clarifying information, a thorough and accurate technical guide on the
specified C10H5CIN204 isomer can be compiled, complete with the requested data tables,
experimental methodologies, and pathway visualizations.

 To cite this document: BenchChem. [Unraveling the Enigma of C10H5CIN204: A Call for
Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618088#c10h5cIn204-physical-and-chemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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